Cas no 1266979-39-8 (3-(2-Chloro-6-fluorophenyl)-5-isoxazolecarboxaldehyde)

• Product Name: 3-(2-Chloro-6-fluorophenyl)-5-isoxazolecarboxaldehyde
• CAS No: 1266979-39-8
• MF: C₁₀H₅ClFNO₂
• MW: 225.603605031967
• CID: 5250672
• Update Time: 2025-10-31

3-(2-Chloro-6-fluorophenyl)-5-isoxazolecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-6-fluorophenyl)-5-isoxazolecarboxaldehyde

• Inchi： 1S/C10H5ClFNO2/c11-7-2-1-3-8(12)10(7)9-4-6(5-14)15-13-9/h1-5H
• InChI Key： UNWXMESYFVDXBJ-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(C2=C(F)C=CC=C2Cl)=N1

Experimental Properties

• Density: 1.422±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 352.2±42.0 °C(Predicted)
• pka: -6.29±0.50(Predicted)

Additional information on 3-(2-Chloro-6-fluorophenyl)-5-isoxazolecarboxaldehyde

Professional Introduction to Compound with CAS No 1266979-39-8 and Product Name: *3-(2-Chloro-6-fluorophenyl)-5-isoxazolecarboxaldehyde*

Compound with the CAS number 1266979-39-8 and the product name 3-(2-Chloro-6-fluorophenyl)-5-isoxazolecarboxaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic aromatic aldehydes that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a chloro and fluoro substituent on the phenyl ring and an isoxazole core, contribute to its distinctive chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

The synthesis of 3-(2-Chloro-6-fluorophenyl)-5-isoxazolecarboxaldehyde involves a multi-step process that typically begins with the functionalization of an appropriate precursor. The chloro and fluoro substituents are strategically positioned to enhance the molecule's interaction with biological targets, while the aldehyde group serves as a versatile handle for further derivatization. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its exploration in various pharmacological contexts.

In the realm of medicinal chemistry, the isoxazole core is well-known for its presence in numerous bioactive molecules. Its ability to engage with biological systems through hydrogen bonding and hydrophobic interactions makes it a preferred motif in drug design. The specific substitution pattern in 3-(2-Chloro-6-fluorophenyl)-5-isoxazolecarboxaldehyde enhances its potential as an inhibitor or modulator of key enzymes and receptors involved in disease pathways. For instance, studies have suggested that compounds with similar structural motifs may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in various therapeutic areas.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The fluoro substituent in 3-(2-Chloro-6-fluorophenyl)-5-isoxazolecarboxaldehyde plays a crucial role in these properties, potentially enhancing the compound's pharmacokinetic profile. This has led to increased interest in developing fluorinated analogs as lead compounds for drug discovery programs. The chloro substituent also contributes to the molecule's reactivity, allowing for further chemical modifications that can fine-tune its biological activity.

The aldehyde group in 3-(2-Chloro-6-fluorophenyl)-5-isoxazolecarboxaldehyde provides a reactive site for forming covalent bonds with various biomolecules. This feature has been exploited in the development of probes and inhibitors for biochemical assays. Additionally, the aldehyde functionality can be converted into other pharmacologically relevant groups such as amides or imines, expanding the compound's utility as a building block for more complex molecules. Such versatility makes it an attractive candidate for scaffold hopping strategies, where chemists seek to explore new chemical space by modifying existing molecular frameworks.

The exploration of 3-(2-Chloro-6-fluorophenyl)-5-isoxazolecarboxaldehyde extends beyond academic research into clinical applications. Preclinical studies have demonstrated promising results when this compound is tested against various disease models. Its potential as an antiviral agent has been particularly noteworthy, with preliminary data suggesting that it may interfere with viral replication by targeting essential metabolic pathways. Furthermore, its structural features make it a candidate for developing treatments against inflammatory diseases and cancer by modulating signaling pathways associated with these conditions.

The synthesis and characterization of novel heterocyclic compounds like 3-(2-Chloro-6-fluorophenyl)-5-isoxazolecarboxaldehyde continue to be driven by advancements in computational chemistry and high-throughput screening technologies. These tools enable researchers to rapidly evaluate the biological potential of new molecules, accelerating the drug discovery process. The integration of machine learning algorithms into these workflows has further enhanced our ability to predict and optimize molecular properties, leading to more efficient development pipelines.

In conclusion, compound with CAS number 1266979-39-8, known as *3-(2-Chloro-6-fluorophenyl)-5-isoxazolecarboxaldehyde*, represents a compelling example of how structural innovation can yield bioactive molecules with significant therapeutic potential. Its unique combination of substitution patterns and functional groups makes it a versatile tool for medicinal chemists seeking to develop new treatments for diverse diseases. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical development efforts.